Cas no 941989-75-9 (N-(2-ethoxyphenyl)-1-(2-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide)

N-(2-ethoxyphenyl)-1-(2-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide structure
941989-75-9 structure
Product Name:N-(2-ethoxyphenyl)-1-(2-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
CAS No:941989-75-9
MF:C21H19FN2O3
MW:366.385568857193
CID:5506277
Update Time:2025-07-17

N-(2-ethoxyphenyl)-1-(2-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-ethoxyphenyl)-1-[(2-fluorophenyl)methyl]-2-oxopyridine-3-carboxamide
    • N-(2-ethoxyphenyl)-1-(2-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
    • Inchi: 1S/C21H19FN2O3/c1-2-27-19-12-6-5-11-18(19)23-20(25)16-9-7-13-24(21(16)26)14-15-8-3-4-10-17(15)22/h3-13H,2,14H2,1H3,(H,23,25)
    • InChI Key: PPRMIYBPKISDFB-UHFFFAOYSA-N
    • SMILES: C1(=O)N(CC2=CC=CC=C2F)C=CC=C1C(NC1=CC=CC=C1OCC)=O

N-(2-ethoxyphenyl)-1-(2-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide Pricemore >>

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Additional information on N-(2-ethoxyphenyl)-1-(2-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

Comprehensive Overview of N-(2-ethoxyphenyl)-1-(2-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 941989-75-9)

The compound N-(2-ethoxyphenyl)-1-(2-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide, with the CAS number 941989-75-9, is a specialized organic molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique structural features, including a dihydropyridine core and fluorophenyl and ethoxyphenyl substituents, make it a promising candidate for various applications. Researchers are particularly intrigued by its potential as a bioactive scaffold in drug discovery, especially in targeting enzymes and receptors associated with inflammatory and metabolic disorders.

In recent years, the demand for novel heterocyclic compounds like N-(2-ethoxyphenyl)-1-(2-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide has surged due to their versatility in medicinal chemistry. This compound’s carboxamide and dihydropyridine moieties are often highlighted in discussions about small-molecule inhibitors and allosteric modulators. Its CAS 941989-75-9 identifier is frequently searched in academic databases, reflecting its relevance in cutting-edge research. Users often inquire about its synthesis methods, solubility profiles, and biological activity, underscoring its practical importance.

One of the trending topics in the scientific community is the exploration of fluorinated compounds for their enhanced metabolic stability and binding affinity. The presence of a 2-fluorophenyl group in N-(2-ethoxyphenyl)-1-(2-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide aligns with this trend, making it a subject of interest for researchers studying structure-activity relationships (SAR). Additionally, its ethoxyphenyl side chain contributes to its lipophilicity, a critical factor in drug permeability and bioavailability optimization.

From a synthetic chemistry perspective, CAS 941989-75-9 is often discussed in the context of multi-step organic synthesis and catalyzed reactions. The compound’s pyridine-3-carboxamide backbone is a common motif in kinase inhibitors, which are pivotal in oncology and autoimmune disease research. Questions about its reaction yield, purification techniques, and scalability are frequently raised in forums and publications, highlighting its technical challenges and opportunities.

In the era of AI-driven drug discovery, compounds like N-(2-ethoxyphenyl)-1-(2-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide are increasingly analyzed using computational models to predict their binding modes and ADMET properties. Searches related to molecular docking and QSAR studies often include this compound, reflecting its integration into modern cheminformatics workflows. Its CAS 941989-75-9 serves as a key identifier for data mining and patent searches, further emphasizing its industrial relevance.

Environmental and green chemistry considerations are also shaping the discourse around this compound. Researchers are exploring solvent-free synthesis and catalytic efficiency improvements to reduce the ecological footprint of producing such molecules. The ethoxyphenyl and fluorophenyl groups in N-(2-ethoxyphenyl)-1-(2-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide are being reevaluated for their biodegradability and toxicity profiles, aligning with global sustainability goals.

In summary, N-(2-ethoxyphenyl)-1-(2-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS 941989-75-9) represents a fascinating intersection of medicinal chemistry, computational biology, and sustainable synthesis. Its structural complexity and functional diversity continue to inspire innovations across multiple scientific disciplines, making it a compound worth watching in the coming years.

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